Cas no 1396803-33-0 (N-2-hydroxy-3-(4-methoxyphenyl)-2-methylpropyl-2,1,3-benzothiadiazole-5-carboxamide)

• Product Name: N-2-hydroxy-3-(4-methoxyphenyl)-2-methylpropyl-2,1,3-benzothiadiazole-5-carboxamide
• CAS No: 1396803-33-0
• MF: C₁₈H₁₉N₃O₃S
• MW: 357.42676281929
• CID: 6182426
• PubChem ID: 71782034
• Update Time: 2025-06-09

N-2-hydroxy-3-(4-methoxyphenyl)-2-methylpropyl-2,1,3-benzothiadiazole-5-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-2-hydroxy-3-(4-methoxyphenyl)-2-methylpropyl-2,1,3-benzothiadiazole-5-carboxamide
• N-[2-hydroxy-3-(4-methoxyphenyl)-2-methylpropyl]-2,1,3-benzothiadiazole-5-carboxamide
• 1396803-33-0
• N-(2-hydroxy-3-(4-methoxyphenyl)-2-methylpropyl)benzo[c][1,2,5]thiadiazole-5-carboxamide
• F5857-3865
• AKOS024524159
• VU0525279-1

• Inchi： 1S/C18H19N3O3S/c1-18(23,10-12-3-6-14(24-2)7-4-12)11-19-17(22)13-5-8-15-16(9-13)21-25-20-15/h3-9,23H,10-11H2,1-2H3,(H,19,22)
• InChI Key： VOXVTQRBCVVEDG-UHFFFAOYSA-N
• SMILES： S1N=C2C=CC(=CC2=N1)C(NCC(C)(CC1C=CC(=CC=1)OC)O)=O

Computed Properties

• Exact Mass: 357.11471265g/mol
• Monoisotopic Mass: 357.11471265g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 459
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 113Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiadiazoles

Additional information on N-2-hydroxy-3-(4-methoxyphenyl)-2-methylpropyl-2,1,3-benzothiadiazole-5-carboxamide

N-2-Hydroxy-3-(4-Methoxyphenyl)-2-Methylpropyl-2,1,3-Benzothiadiazole-5-Carboxamide (CAS No. 1396803-33-0): A Comprehensive Overview

N-2-Hydroxy-3-(4-methoxyphenyl)-2-methylpropyl-2,1,3-benzothiadiazole-5-carboxamide (CAS No. 1396803-33-0) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of benzothiadiazoles, which are known for their diverse biological activities, including anti-inflammatory, anticonvulsant, and antitumor properties. The unique structure of N-2-hydroxy-3-(4-methoxyphenyl)-2-methylpropyl-2,1,3-benzothiadiazole-5-carboxamide makes it a promising candidate for various therapeutic applications.

The chemical structure of N-2-hydroxy-3-(4-methoxyphenyl)-2-methylpropyl-2,1,3-benzothiadiazole-5-carboxamide is characterized by a benzothiadiazole core with a substituted hydroxyalkyl chain. The presence of the methoxyphenyl group and the methyl substituent on the propyl chain contributes to its specific pharmacological properties. The hydroxyl group on the propyl chain is particularly noteworthy as it can participate in hydrogen bonding interactions, which may enhance the compound's binding affinity to target proteins.

Recent studies have explored the potential of N-2-hydroxy-3-(4-methoxyphenyl)-2-methylpropyl-2,1,3-benzothiadiazole-5-carboxamide in various biological contexts. One notable area of research is its anti-inflammatory activity. In vitro studies have shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in lipopolysaccharide (LPS)-stimulated macrophages. This suggests that N-2-hydroxy-3-(4-methoxyphenyl)-2-methylpropyl-2,1,3-benzothiadiazole-5-carboxamide may have therapeutic potential in inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Another area of interest is the anticonvulsant properties of N-2-hydroxy-3-(4-methoxyphenyl)-2-methylpropyl-2,1,3-benzothiadiazole-5-carboxamide. Preclinical studies in animal models have demonstrated that this compound can significantly reduce seizure activity induced by various convulsants. The mechanism underlying its anticonvulsant effects is not fully understood but may involve modulation of GABAergic and glutamatergic neurotransmission. These findings suggest that N-2-hydroxy-3-(4-methoxyphenyl)-2-methylpropyl-2,1,3-benzothiadiazole-5-carboxamide could be a valuable lead compound for the development of new anticonvulsant drugs.

In addition to its anti-inflammatory and anticonvulsant properties, N-2-hydroxy-3-(4-methoxyphenyl)-2-methylpropyl-2,1,3-benzothiadiazole-5-carboxamide has also been investigated for its potential as an antitumor agent. In vitro studies using human cancer cell lines have shown that this compound can induce apoptosis and inhibit cell proliferation through mechanisms involving the modulation of cell cycle progression and the activation of caspase-dependent pathways. These results indicate that N-2-hydroxy-3-(4-methoxyphenyl)-2-methylpropyl-2,1,3-benzothiadiazole-5-carboxamide may have applications in cancer therapy.

The pharmacokinetic profile of N-2-hydroxy-3-(4-methoxyphenyl)-2-methylpropyl-2,1,3-benzothiadiazole-5-carboxamide has also been studied to assess its suitability for therapeutic use. Preclinical data indicate that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. It has good oral bioavailability and a relatively long half-life, which are desirable characteristics for a drug candidate. However, further studies are needed to optimize its pharmacokinetic profile and to evaluate its safety and efficacy in clinical settings.

The development of new drugs often involves extensive structure–activity relationship (SAR) studies to identify key structural features that contribute to the desired biological activity. In the case of N-2-hydroxy-3-(4-methoxyphenyl)-2-methylpropyl-2,1,3-benzothiadiazole-5-carboxamide, researchers have conducted SAR studies to explore how modifications to the hydroxyalkyl chain and the methoxyphenyl group affect its biological properties. These studies have provided valuable insights into the structure–function relationships of this compound and have guided efforts to design more potent analogs with improved therapeutic profiles.

In conclusion, N-2-hydroxy-3-(4-methoxyphenyl)-2-methylpropyl-2,1,3-benzothiadiazole-5-carboxamide (CAS No. 1396803-33-0) is a promising compound with a diverse range of biological activities. Its anti-inflammatory, anticonvulsant, and antitumor properties make it a valuable candidate for further research and development in medicinal chemistry and pharmaceutical science. Ongoing studies are expected to provide more detailed insights into its mechanisms of action and to facilitate its translation into clinical applications.